![molecular formula C11H15NO B1623959 (6-methoxy-2,3-dihydro-1H-inden-5-yl)methanamine CAS No. 879063-08-8](/img/structure/B1623959.png)
(6-methoxy-2,3-dihydro-1H-inden-5-yl)methanamine
Overview
Description
“(6-methoxy-2,3-dihydro-1H-inden-5-yl)methanamine” is a compound with the empirical formula C14H17NO and a molecular weight of 215.29 . It is provided by Sigma-Aldrich for basic research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES stringNCC(C(OC)=C1)=CC2=C1CCC2
. Physical And Chemical Properties Analysis
“this compound” is a solid compound . More detailed physical and chemical properties are not available in the current resources.Scientific Research Applications
Antimicrobial Activities
Compounds structurally related have demonstrated potential in antimicrobial applications. For instance, derivatives of methanamine have been synthesized and shown to exhibit moderate to very good antibacterial and antifungal activities against pathogenic strains, suggesting their potential utility in developing new antimicrobial agents (Thomas, Adhikari, & Shetty, 2010).
Neuropharmacology
In neuropharmacology, analogs of methanamine have been studied for their binding affinities and molecular interactions with serotonin and histamine receptors, highlighting the chemical's relevance in exploring steric tolerance within receptor binding sites and its implications for drug design (Shah et al., 2010).
Catalysis and Material Science
Methanamine derivatives have been applied in catalysis, demonstrating the synthesis of unsymmetrical pincer palladacycles and their efficiency in catalytic applications, showing good activity and selectivity. This research opens new avenues for the development of catalysts in organic synthesis (Roffe et al., 2016) Additionally, iron(III) complexes of certain methanamine derivatives have been studied for their potential in cellular uptake and photocytotoxicity, highlighting their application in medical imaging and therapy (Basu et al., 2015).
Antiproliferative Activity
Research has also identified methanamine derivatives with promising antiproliferative activity toward human cancer cells, suggesting their utility in cancer treatment. These compounds inhibit tubulin polymerization, leading to G2/M cell cycle arrest in cancer cells, a mechanism that can be exploited for therapeutic purposes (Minegishi et al., 2015).
Drug Development and Neurotoxicity Assessment
Moreover, the neurotoxic potential of methoxy derivatives has been characterized, with studies suggesting that certain methanamine-related compounds can cause depletion of striatal dopamine, similar to neurotoxins implicated in Parkinsonism. This research is crucial for understanding the safety profiles of new compounds in drug development (Zimmerman et al., 1986).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that indole derivatives, which this compound is a part of, bind with high affinity to multiple receptors . These receptors play crucial roles in various biological processes.
Mode of Action
Indole derivatives are known to interact with their targets, leading to changes in cellular processes
Biochemical Pathways
Indole derivatives are known to influence various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more . The specific pathways and downstream effects for this compound need further investigation.
Result of Action
Indole derivatives are known to have diverse biological activities
Properties
IUPAC Name |
(6-methoxy-2,3-dihydro-1H-inden-5-yl)methanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO/c1-13-11-6-9-4-2-3-8(9)5-10(11)7-12/h5-6H,2-4,7,12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDFXDWRMYNDYMB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2CCCC2=C1)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30428652 | |
Record name | (6-methoxy-2,3-dihydro-1H-inden-5-yl)methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30428652 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
879063-08-8 | |
Record name | (6-methoxy-2,3-dihydro-1H-inden-5-yl)methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30428652 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.